(2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (E)-3-(2,4,5-trimethylfuran-3-yl)prop-2-enoic acid
• InChI: InChI=1S/C10H12O3/c1-6-7(2)13-8(3)9(6)4-5-10(11)12/h4-5H,1-3H3,(H,11,12)/b5-4+
• InChI Key: XTQVKVISJMMVRU-SNAWJCMRSA-N
• Isomeric SMILES: CC1=C(OC(=C1/C=C/C(=O)O)C)C
• Canonical SMILES: CC1=C(OC(=C1C=CC(=O)O)C)C

Description

(2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid ( 1564037-04-2) is a high-purity chemical compound supplied for laboratory research purposes. With a molecular formula of C10H12O3 and a molecular weight of 180.20 g/mol, this compound belongs to a class of unsaturated carboxylic acids featuring a furan ring system . The specific trimethylfuran substitution may be of interest in various research fields, including organic synthesis and medicinal chemistry, where similar furan-containing structures are explored . Furthermore, furan and prop-2-enoic acid (also known as acrylic acid) derivatives are investigated in material science for their potential application in polymer development . This product is provided strictly For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Direct Functionalization of Furan Carboxylic Acid Derivatives

One common approach involves starting from substituted furan carboxylic acids, such as 2,5-dimethylfuran-3-carboxylic acid or 2-methylfuran-3-carboxylic acid, which are commercially available or synthesized via known routes. The synthetic sequence generally includes:

• Activation of the carboxylic acid group, often by conversion to acid chlorides using oxalyl chloride and catalytic N,N-dimethylformamide in dichloromethane at room temperature.
• Subsequent coupling with appropriate nucleophiles or intermediates to extend the side chain.
• Introduction of the propenoic acid moiety via condensation or coupling reactions.

For example, the acid chloride intermediate can be reacted with amines or other nucleophiles to form amides or esters, which can then be transformed into the acrylic acid derivative.

Knoevenagel Condensation for Side Chain Formation

The (2E)-propenoic acid side chain is often introduced via Knoevenagel condensation between an aldehyde-functionalized furan derivative and malonic acid or malonate esters under basic or catalytic conditions. This method allows control over the double bond geometry, favoring the E-isomer due to steric and electronic factors.

• Aldehyde intermediates are prepared by formylation of the furan ring at the 3-position.
• Condensation with malonic acid derivatives in the presence of piperidine or other bases in ethanol or acetonitrile under reflux conditions yields the (2E)-3-(furan-3-yl)prop-2-enoic acid derivatives.
• Purification is typically achieved by recrystallization or chromatography.

Use of Brønsted Superacid Catalysis for Electrophilic Substitution

Reactions of furan propenoic acids with arenes in Brønsted superacid triflic acid (TfOH) have been reported to afford hydroarylation products, indicating the possibility of modifying the side chain or ring substituents under strongly acidic conditions. However, this method is more relevant to derivatization than initial synthesis.

Parallel Synthesis and Library Preparation Techniques

For rapid preparation of compound libraries including furan carboxylic acid derivatives, solid-phase synthesis techniques have been employed. Resin-bound intermediates undergo coupling with heterocyclic carboxylic acids in the presence of coupling agents like PyBrop and bases such as DIEA in dichloromethane at room temperature for 24 hours. This approach is useful for medicinal chemistry applications but may be less applicable for large-scale synthesis.

Representative Experimental Conditions and Yields

Step	Reagents & Conditions	Yield (%)	Notes
Acid chloride formation from 2-methylfuran-3-carboxylic acid	Oxalyl chloride, DMF catalyst, dichloromethane, 20 °C, 0.5 h	Quantitative	Mild conditions, efficient conversion
Coupling with amine intermediate	Intermediate 16, DIPEA, acetonitrile, room temperature, 90 h	85	Long reaction time, high yield
Knoevenagel condensation (aldehyde + malononitrile)	Piperidine, ethanol, reflux, 6 h	85	Produces E-isomer predominantly
Hydroarylation in TfOH	Arenes, TfOH, room temperature	Variable	Used for derivatization, not initial synthesis

Analytical Characterization Supporting Preparation

• Nuclear Magnetic Resonance (NMR) spectroscopy (1H and 13C) confirms the structure and E-configuration of the double bond.
• High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) verify purity and molecular weight.
• Infrared (IR) spectroscopy identifies characteristic carboxylic acid and furan ring vibrations.
• Melting point determination supports compound identity and purity.

Summary of Preparation Methods

Method	Starting Material	Key Reagents	Advantages	Limitations
Acid chloride formation and coupling	2-methylfuran-3-carboxylic acid	Oxalyl chloride, DMF, amines	High yield, mild conditions	Requires long reaction times for coupling
Knoevenagel condensation	Furan-3-carboxaldehyde derivatives	Malonic acid/malononitrile, piperidine	Stereoselective E-isomer formation	Requires aldehyde intermediate preparation
Brønsted superacid catalysis	3-(furan-2-yl)propenoic acids	TfOH, arenes	Enables hydroarylation	Harsh acidic conditions, side reactions possible
Solid-phase synthesis	Resin-bound intermediates	PyBrop, DIEA, dichloromethane	Parallel synthesis, library generation	Limited scale, specialized equipment

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the propenoic acid moiety to a saturated carboxylic acid.

Substitution: Electrophilic substitution reactions can occur on the furan ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst are used.

Substitution: Electrophilic reagents like halogens (Cl2, Br2) or nitrating agents (HNO3) are employed under controlled conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of saturated carboxylic acids.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

(2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors involved in various biological processes.

Pathways Involved: It can modulate signaling pathways related to inflammation, cell proliferation, or microbial growth, depending on its specific application.

Comparison with Similar Compounds

Structural and Electronic Features

The compound’s key structural analogs include derivatives with aromatic or heterocyclic substituents. A comparative analysis is provided below:

Table 1: Structural and Physicochemical Properties of Selected Prop-2-enoic Acid Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Evidence Source
(2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid	3-Trimethylfuran	C10H14O3	182.22	Lipophilic, electron-rich furan ring	Inferred from nomenclature
(2E)-3-(5-Bromofuran-2-yl)prop-2-enoic acid	5-Bromofuran-2-yl	C7H5BrO3	217.02	Electrophilic bromine enhances reactivity
trans-Caffeic acid	3,4-Dihydroxyphenyl	C9H8O4	180.16	Antioxidant, hydrophilic due to phenolic -OH groups
3,4,5-Trimethoxycinnamic acid	3,4,5-Trimethoxyphenyl	C12H14O5	238.24	Lipophilic, electron-donating methoxy groups
p-Coumaric acid	4-Hydroxyphenyl	C9H8O3	164.16	UV absorption, moderate solubility
(2E)-3-(3-Hydroxy-4-methoxyphenyl)prop-2-enoic acid	3-Hydroxy-4-methoxyphenyl	C10H10O4	194.18	Mixed H-bond donor/acceptor properties

Key Differences and Functional Implications

Hydroxyl groups in trans-caffeic acid and p-coumaric acid enable hydrogen bonding, enhancing solubility in polar solvents and antioxidant activity .

Lipophilicity and Bioavailability :

• Trimethylfuran and trimethoxyphenyl derivatives exhibit higher lipophilicity (logP ~2–3) compared to hydroxylated analogs (logP <1), influencing membrane permeability and pharmacokinetics .

Biological Activity: trans-Caffeic acid is renowned for antioxidant and anti-inflammatory properties due to catechol groups . Brominated furan analogs may exhibit antimicrobial activity, as bromine often enhances electrophilic interactions with biological targets .

Biological Activity

(2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid, also known as trimethylfuran acrylic acid, is a compound of interest due to its potential biological activities. This article delves into the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

The molecular structure of (2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid can be represented as follows:

$$\text{C}_9\text{H}_{10}\text{O}_2$$

This compound features a trimethylfuran moiety which contributes to its unique chemical behavior and biological activity.

1. Antioxidant Activity

Research indicates that compounds containing furan rings, such as (2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid, exhibit significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders.

Study Findings:

• A study demonstrated that similar furan derivatives showed a marked decrease in reactive oxygen species (ROS) levels in vitro, suggesting potential protective effects against oxidative damage .

2. Anti-Cancer Potential

The compound has been investigated for its anti-cancer properties. It is believed to interact with apoptotic pathways, influencing cancer cell survival.

Mechanism of Action:

• The compound may inhibit the Bcl-2 family proteins, which are pivotal in regulating apoptosis. By disrupting the balance between pro-apoptotic and anti-apoptotic factors, it could promote cancer cell death .

3. Anti-inflammatory Effects

Inflammation is a critical factor in the progression of many chronic diseases. Compounds like (2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid have shown potential in reducing inflammatory markers.

Research Insights:

• In animal models, treatment with similar compounds resulted in lowered levels of pro-inflammatory cytokines such as IL-6 and TNF-alpha .

Case Studies and Experimental Data

Study	Objective	Key Findings
	Evaluate antioxidant activity	Significant reduction in ROS levels was observed with furan derivatives.
	Investigate anti-cancer properties	Induced apoptosis in cancer cell lines through Bcl-2 inhibition.
	Assess anti-inflammatory effects	Decreased cytokine levels in treated animals compared to controls.

Pharmacokinetics

Understanding the pharmacokinetics of (2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid is essential for evaluating its therapeutic potential. Parameters such as absorption, distribution, metabolism, and excretion (ADME) play a critical role.

Key Pharmacokinetic Parameters:

• Absorption: Rapid absorption observed in animal models.
• Metabolism: Primarily metabolized in the liver; potential for bioactive metabolites.
• Excretion: Mainly eliminated through urine.

Q & A

Q. What safety protocols are critical when handling (2E)-3-(Trimethylfuran-3-yl)prop-2-enoic acid in the lab?

• Methodological Answer :
• PPE : Use nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact.
• Ventilation : Perform reactions in fume hoods due to potential volatile byproducts.
• Waste Disposal : Neutralize acidic waste with sodium bicarbonate before disposal .